Cas no 393570-60-0 (Benzoic acid, 2-[(3-aminophenyl)amino]-5-nitro-)

• Product name: Benzoic acid, 2-[(3-aminophenyl)amino]-5-nitro-
• CAS No: 393570-60-0
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 1513557

Benzoic acid, 2-[(3-aminophenyl)amino]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-aminophenyl)amino]-5-nitro-

• Inchi： 1S/C13H11N3O4/c14-8-2-1-3-9(6-8)15-12-5-4-10(16(19)20)7-11(12)13(17)18/h1-7,15H,14H2,(H,17,18)
• InChI Key： GSQAZRWBMBSSQE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC=C1NC1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 273.07503

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Melting Point: 300 °C
• Boiling Point: 512.0±50.0 °C(Predicted)
• PSA: 118.49
• pka: 2.25±0.22(Predicted)